(E)-2-chloro-N-(2-(2-(2-chlorobenzylidene)hydrazinyl)-2-oxoethyl)-6-fluorobenzamide
Description
(E)-2-chloro-N-(2-(2-(2-chlorobenzylidene)hydrazinyl)-2-oxoethyl)-6-fluorobenzamide is a useful research compound. Its molecular formula is C16H12Cl2FN3O2 and its molecular weight is 368.19. The purity is usually 95%.
BenchChem offers high-quality (E)-2-chloro-N-(2-(2-(2-chlorobenzylidene)hydrazinyl)-2-oxoethyl)-6-fluorobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-chloro-N-(2-(2-(2-chlorobenzylidene)hydrazinyl)-2-oxoethyl)-6-fluorobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Transition Metal Complexes
This compound has been used in the synthesis of new transition metal complexes . These complexes were prepared through the condensation reaction of 2-chlorobenzaldehyde with pyrrolopyrimidinehydrazide . The characterization of the new formed compounds was done by physico-chemical studies, conductance measurement, magnetic susceptibility data, 1 H-NMR, UV-Visible, ESR, FT (IR) spectroscopy and elemental analysis .
Antimicrobial Activity
The synthesized metal complexes of this compound have shown antimicrobial activities against two Gram-positive bacteria (Staphylococcus aureus MTCC 96 and Bacillus subtilis MTCC 121), two Gram-negative bacteria (Escherichia coli MTCC 1652 and Pseudomonas aeruginosa MTCC 741), and Fungus (Aspergillus niger, Aspergillus flavous and Fusarium species) .
Cytotoxic Activity
The metal complexes synthesized using this compound have also shown cytotoxic activities against Artemia salina . The synthesized metal complexes were found more active against both bacterial as well as fungi in antimicrobial and cytotoxic screening test than that of the ligand .
Antioxidant Capacity
The compound has been used in the synthesis of hydrazone derivatives, which have shown antioxidant capacity . The antioxidant capacity was screened by electron transfer based assays . At the concentration of 9.5 μg/mL, the DPPH radical scavenging activity of one of the derivatives was found to be more than 93% .
Synthesis of Thiazole Derivatives
The compound has been used in the synthesis of thiazole derivatives . These derivatives have been found to exhibit remarkable pharmacological activities .
Anti-inflammatory Drugs
The thiazole core, which can be synthesized using this compound, is often recognized in the structure of commonly used antimicrobial, antifungal or antiretroviral agents, as well as nonsteroidal anti-inflammatory drugs .
properties
IUPAC Name |
2-chloro-N-[2-[(2E)-2-[(2-chlorophenyl)methylidene]hydrazinyl]-2-oxoethyl]-6-fluorobenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12Cl2FN3O2/c17-11-5-2-1-4-10(11)8-21-22-14(23)9-20-16(24)15-12(18)6-3-7-13(15)19/h1-8H,9H2,(H,20,24)(H,22,23)/b21-8+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FUURQRNOBRCURO-ODCIPOBUSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=NNC(=O)CNC(=O)C2=C(C=CC=C2Cl)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)/C=N/NC(=O)CNC(=O)C2=C(C=CC=C2Cl)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12Cl2FN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-2-chloro-N-(2-(2-(2-chlorobenzylidene)hydrazinyl)-2-oxoethyl)-6-fluorobenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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